Cas no 87548-97-8 (9H-Thioxanthen-9-one,4-methyl-)

• Product Name: 9H-Thioxanthen-9-one,4-methyl-
• CAS No: 87548-97-8
• MF: C₁₄H₁₀OS
• MW: 226.293602466583
• CID: 733375
• PubChem ID: 3021152
• Update Time: 2025-04-19

9H-Thioxanthen-9-one,4-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthen-9-one,4-methyl-
• 4-methyl-9H-thioxanthen-9-one
• 4-methylthioxanthen-9-one

• Inchi： 1S/C14H10OS/c1-9-5-4-7-11-13(15)10-6-2-3-8-12(10)16-14(9)11/h2-8H,1H3
• InChI Key： IXBNDVAWTMCRPT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C2C=CC=C(C)C1=2)=O

Computed Properties

• Exact Mass: 226.045236
• Monoisotopic Mass: 226.045236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4

Experimental Properties

• Density: 1.268
• Boiling Point: 380.7°C at 760 mmHg
• Flash Point: 211.3°C
• Refractive Index: 1.673

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes